1-(3-phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea

• IUPAC Name: 1-(3-phenylpropyl)-3-[(1-pyridin-4-yltriazol-4-yl)methyl]urea
• InChI: InChI=1S/C18H20N6O/c25-18(20-10-4-7-15-5-2-1-3-6-15)21-13-16-14-24(23-22-16)17-8-11-19-12-9-17/h1-3,5-6,8-9,11-12,14H,4,7,10,13H2,(H2,20,21,25)
• InChI Key: UAIXKCBLDJVYHI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCNC(=O)NCC2=CN(N=N2)C3=CC=NC=C3
• Molecular Formula: C18H20N6O
• Molecular Weight: 336.4 g/mol
• CAS No.: 2310122-84-8

Description

1-(3-phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea is a useful research compound. Its molecular formula is C18H20N6O and its molecular weight is 336.399. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of compounds containing the 1,2,3-triazole moiety, similar to "1-(3-phenylpropyl)-3-((1-(pyridin-4-yl)-1H-1,2,3-triazol-4-yl)methyl)urea", involves innovative synthetic routes. For instance, Abdelhamid et al. (2012) developed derivatives through reactions involving 1-(5-methyl-1-phenyl-1H-1,2,3-triazol-4-yl)-3-phenylprop-2-en-1-one with hydrazonoyl halides and active methylene compounds, leading to the synthesis of 5-arylazothiazoles, pyridines, and thieno[2,3-b]pyridines derivatives Abdelhamid et al., 2012. These synthetic methods provide a foundation for creating a wide array of compounds with potential biological and chemical applications.

Biological Evaluation

Compounds featuring the 1,2,3-triazole ring have been evaluated for their biological activities. Feng et al. (2020) described the synthesis and antiproliferative evaluation of 1-aryl-3-[4-(pyridin-2-ylmethoxy)phenyl]urea derivatives against various cancer cell lines. The study highlighted significant inhibitory activities, showcasing the compound's potential as anticancer agents Feng et al., 2020.

Material Science Applications

In materials science, the structural features of such compounds enable their use in designing new materials. For instance, compounds with 1,2,3-triazole moieties can form complexes with metals, contributing to the development of novel materials with specific optical or electronic properties Braga et al., 2013. These materials could be pivotal in advancing technologies in areas such as sensing, catalysis, and photonics.